Cas no 143878-74-4 (1-Methoxy-2-methylpenta-1,3-diene)
143878-74-4 structure
Product Name:1-Methoxy-2-methylpenta-1,3-diene
CAS No:143878-74-4
MF:C7H12O
MW:112.169582366943
CID:2776839
PubChem ID:54107899
Update Time:2025-04-21
1-Methoxy-2-methylpenta-1,3-diene Chemical and Physical Properties
Names and Identifiers
-
- DTXSID20709083
- 143878-74-4
- NFAYXMBSJZOGCY-UHFFFAOYSA-N
- 1-methoxy-2-methyl-1,3-pentadiene
- 1-Methoxy-2-methylpenta-1,3-diene
-
- Inchi： 1S/C7H12O/c1-4-5-7(2)6-8-3/h4-6H,1-3H3
- InChI Key： NFAYXMBSJZOGCY-UHFFFAOYSA-N
- SMILES： O(C)C=C(C)C=CC
Computed Properties
- Exact Mass: 112.088815002g/mol
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 2.3
- Topological Polar Surface Area: 9.2Ų
1-Methoxy-2-methylpenta-1,3-diene Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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